Journal Name:Advanced Healthcare Materials
Journal ISSN:2192-2640
IF:11.092
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)2192-2659
Year of Origin:0
Publisher:John Wiley and Sons Ltd
Number of Articles Per Year:350
Publishing Cycle:
OA or Not:Not
Photoluminescence characteristics and energy transfer phenomena in Ce3+-doped YVO4 single crystal
Advanced Healthcare Materials ( IF 11.092 ) Pub Date: 2021-01-01 , DOI: 10.1515/secm-2021-0019
The undoped YVO 4 and Ce 3+ -doped YVO 4 single crystals have been successfully grown by the Czochralski method in a medium frequency induction furnace. The X-ray diffraction patterns testified that all samples exhibited the pure tetragonal YVO 4 crystalline phase without any parasitic phases. The optical properties of Ce 3+ -doped YVO 4 single crystals with different doping concentrations were investigated via a combination of absorption, emission, and excitation spectra. Dependence of luminescence and absorption intensity on Ce 3+ doping concentration was discussed at different excitation wavelengths. The typical transitions of Ce 3+ ions and the unusual intrinsic luminescent phenomena of VO43−{\text{VO}}_{4}^{3-} groups were observed and investigated in Ce 3+ -doped YVO 4 crystals. More attentions were paid to ascertaining the corresponding transition states, analyzing luminescent mechanism, and revealing the energy transfer from VO43−{\text{VO}}_{4}^{3-} to Ce 3+ ions. In addition, the CIE chromaticity coordinates and correlated color temperature were calculated on a basis of emission spectra under different excitation wavelengths.
Detail
Experimental study on surface wrapping strengthening of EPS particles and its concrete performance
Advanced Healthcare Materials ( IF 11.092 ) Pub Date: 2022-01-01 , DOI: 10.1515/secm-2022-0002
Abstract Expanded polystyrene (EPS) concrete is a low-carbon green building material, which has the properties of thermal insulation, but its strength is not high at present. To improve the strength of EPS concrete, EPS particles were wrapped on the surface by magnesium phosphate cement, ultra-high performance concrete, and waterborne polyurethane, they were used to make concrete after aging, and then the strength and microproperties of concrete were tested. The test results show that the wrapping material form a shell structure on the surface of EPS particles; the hydrophilic property of the wrapped EPS particles and the uniformity of the concrete have been significantly improved; the contact between the wrapped EPS particles and the cement base has become more closer; the cube compressive strength of concrete is increased by 80–110%, the flexural strength of concrete is increased by 40–90%. The research results of this study are of great significance for EPS concrete used as structural material and fabricated lightweight wallboard.
Detail
Preparation and characterization of a graphene hybridizing polyurethane damping composite
Advanced Healthcare Materials ( IF 11.092 ) Pub Date: 2022-01-01 , DOI: 10.1515/secm-2022-0014
Abstract A graphene hybridizing polyurethane/polyethyl methacrylate (GR-PU/PEMA) damping composite was synthesized using the sequential interpenetration method. The effects of the graphene content and the microphase separation structure on the damping properties, thermal stability, and mechanical properties have been studied in detail. The dynamic mechanical analysis indicated that graphene could improve the damping peak value of PU/PEMA, and the microphase separation structure could be beneficial for broadening the damping temperature range. The damping peak (tan σ max) of PU/PEMA hybridizing with 0.5 wt% graphene reached 0.82, and the temperature range of the loss factor (tan σ ≥ 0.3) was expanded to 88.3°C. Analysis of scanning electron microscopy, transmission electron microscopy, and small-angle X-ray scattering reveals that graphene is uniformly dispersed in the polymer matrix, and the composite with interpenetrating polymer network (IPN) shows more microphase separation structures. Fourier transform infrared analysis indicated that there is strong interaction between graphene and IPN matrix. Furthermore, the addition of graphene improved the mechanical properties and thermal stability of composites.
Detail
Use of line laser scanning thermography for the defect detection and evaluation of composite material
Advanced Healthcare Materials ( IF 11.092 ) Pub Date: 2022-01-01 , DOI: 10.1515/secm-2022-0007
Abstract The line laser scanning thermography was applied for the defect detection and evaluation of composite material in this work, which was carried out by the following procedures. First, a novel contrast enhancement method by homomorphic technology was proposed and validated by a case study. Then, a specimen containing 12 prefabricated defects was detected using line laser scanning thermography and the obtained thermal image sequence and changeable temperature were analyzed. Finally, the defect area was obtained via such thermal image processing as contrast enhancement based on the proposed method, threshold segmentation and quantitative evaluation. The obtained results show that the composite material defects with a depth of less than 4 mm can be detected using line laser scanning thermography but that with a depth of less than 3 mm can be evaluated quantitatively with a small error less than 10%.
Detail
Investigation of the influence of recyclate content on Poisson number of composites
Advanced Healthcare Materials ( IF 11.092 ) Pub Date: 2021-01-01 , DOI: 10.1515/secm-2021-0065
Composite materials are used in many industries. Their mechanical and physical properties as well as their low weight make them suitable for use in many constructions. Their wide application generates a problem with their disposal. Therefore, it is necessary to design new materials based on waste from polyester–glass laminates in order to introduce a closed circuit in the composite production process. The article presents research aimed at determining solid material composites with polyester–glass recyclate, in order to use these materials for modeling the structure. The aim of this study was to determine the effect of the addition of recyclate to the polyester–glass composite on the deformation and the value of the Poisson number of the material. During the study, samples from composites with the addition of polyester–glass recyclate were used. Samples made in accordance with the standard for plastics PN-EN ISO 527-4_2000P were subjected to static tensile test on a universal testing machine, with variable load parameters. During the test, the longitudinal and transverse elongations of the samples were measured using a strain gauge measuring system. On the basis of the measurements, the values of Poisson numbers were determined, which allowed for a preliminary assessment of the impact of the recyclate content in the composite on its deformability.
Detail
Effect and mechanism of different excitation modes on the activities of the recycled brick micropowder
Advanced Healthcare Materials ( IF 11.092 ) Pub Date: 2021-01-01 , DOI: 10.1515/secm-2021-0062
The recycled brick micropowder was formed after crushing and ball milling and waste clay bricks have great potential activity. It can replace some percentage of cement in the preparation of concrete through activation effects of excitation, and thus, reutilization of waste products is the objective of this study. This study analyzed the activation effects of mechanical excitation, chemical excitation, and high-temperature excitation on the activity of regenerated brick powder. The correlation between different excitation methods and the activity index was fitted, and the microstructure and mechanism of action of the material were analyzed and revealed using SEM and XRD techniques. The results show that after using mechanical excitation, chemical excitation, and high-temperature excitation to activate the brick powder, the activity index of the material was improved to varying degrees, and there is a good correlation between different excitation modes and the activity index. The study shows that the 45 min mechanical excitation of ball milling and the high-temperature excitation of 800 have better effects, with the highest activity index reaching 71%, and the highest activity index in the chemical excitation mode is 65%. Considering the excitation effect, energy consumption, economy, and practical operation feasibility, it is recommended to use the ball milling 45 min excitation method as the best activation method for the recycled brick micropowder.
Detail
3D printing path planning algorithm for thin walled and complex devices
Advanced Healthcare Materials ( IF 11.092 ) Pub Date: 2021-01-01 , DOI: 10.1515/secm-2021-0032
With the popularity of stereo printing technology, 3D printers are widely used in industry, manufacturing, medicine, and other industries to quickly manufacture small devices. Before 3D printing, it is necessary to plan the printing path. Unreasonable printing path will not only increase the time consumption of printing products, but also cause printing failure due to the accumulation of stress and deformation in the printing process. In order to overcome the superimposed stress and deformation in the process of printing thin-walled complex devices, this article introduces the idea of balanced stress based on the basic damage of the path planning based on the potential field method. In the printing process, the ring path, island path and cross path are added to overcome the stress deformation phenomenon and improve the printing quality. Finally, the 3D printer is used to manufacture thin-walled complex devices, and the feasibility of the balanced potential field method is verified by physical comparison.
Detail
Study of gypsum composites with fine solid aggregates at elevated temperatures
Advanced Healthcare Materials ( IF 11.092 ) Pub Date: 2021-01-01 , DOI: 10.1515/secm-2021-0025
The structure and behaviour of two gypsum composites after exposition to elevated temperatures were investigated. The silica sand and fine basalt aggregate were used as solid fillers. The changes in structure and composition at temperatures from 50 to 1,000°C were investigated by scanning electron microscopy and X-ray diffraction together with the size and strength of the samples and their pore size distribution. The structure of gypsum matrix changed significantly at 1,000°C in both composites, while the aggregate particles were not changed. It was found that even if the silica sand is considered as less suitable filler at high temperatures because of its volume changes, the gypsum with sand performed better than gypsum with basalt at the highest temperatures, because the shrinkage of the gypsum matrix was compensated by the increase in the volume of aggregate. The final volume change at 1,000°C was 3.5% in composite with silica sand and 6.8% in composite with basalt. The residual compressive strength of both composites was about 9.4%. No cracks appeared in the samples and no spalling was observed.
Detail
Experimental research on effect of opening configuration and reinforcement method on buckling and strength analyses of spar web made of composite material
Advanced Healthcare Materials ( IF 11.092 ) Pub Date: 2021-01-01 , DOI: 10.1515/secm-2021-0018
This study experimentally investigates the effect of the opening configuration on the buckling stability and bearing performance of a structural beam web used in a commercial aircraft made of composite materials. The buckling and strength analyses on three opening configurations (circular, oblong, and rhombic) were carried out using test samples with identical web surface size. It is found that the rhombic opening has the minimum effect on the buckling stability and strength of the structure. To compensate for the effect of the opening, two reinforcement methods, using reinforcement rib and thickening the sample, were also investigated in this study. It is concluded that thickening the sample can more effectively improve the buckling stability and strength performance of beam web structure and hence has relatively higher structural reinforcement efficiency.
Detail
Hot deformation behavior of nano-Al2O3-dispersion-strengthened Cu20W composite
Advanced Healthcare Materials ( IF 11.092 ) Pub Date: 2021-01-01 , DOI: 10.1515/secm-2021-0044
Nano-Al 2 O 3 dispersion-strengthened Cu20W composite was fabricated by vacuum hot-pressing sintering process. The electrical conductivity, relative density, and Brinell hardness were tested, respectively. The gleeble-1500D thermomechanical simulator was used to conduct isothermal compression with strain rates ranging from 0.001 to 10 s −1 and the temperatures ranging from 650 to 950°C. The microstructure of the Cu–Al 2 O 3 /20W composite was observed using an optical microscope and a transmission electron microscope, and the true stress–strain curves were analyzed. In addition, the influence of the nano-Al 2 O 3 and tungsten on the thermal deformation process of the composite was analyzed. The relationship and interaction among work hardening, dynamic recovery, and dynamic recrystallization were illustrated. The results show that nano-Al 2 O 3 particles pin dislocations and inhibit dynamic recovery and dynamic recrystallization. Consequently, the Cu–Al 2 O 3 /20W composite has typical dynamic recovery characteristics. Hence, the Cu–Al 2 O 3 /20W composite possesses outstanding high-temperature performance. The optimal processing domain of the Cu–Al 2 O 3 /20W composite ranged from 760 to 950°C with strain rates ranging from 0.01 to 0.1 s −1 . Furthermore, the constitutive equation of the Cu–Al 2 O 3 /20W composite is established, and the activation energy is 155.069 kJ mol −1 .
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 ENGINEERING, BIOMEDICAL 工程:生物医学2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
6.20 41 Science Citation Index Expanded Not
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